Cas no 861225-06-1 ((2-Chlorophenyl)-N-(2-methoxybenzyl)methanamine)

• Product Name: (2-Chlorophenyl)-N-(2-methoxybenzyl)methanamine
• CAS No: 861225-06-1
• MF: C₁₅H₁₆ClNO
• MW: 261.746643066406
• CID: 1071887
• PubChem ID: 964885
• Update Time: 2025-04-20

(2-Chlorophenyl)-N-(2-methoxybenzyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-Chlorophenyl)-N-(2-methoxybenzyl)methanamine
• N-[(2-chlorophenyl)methyl]-1-(2-methoxyphenyl)methanamine
• 861225-06-1
• [(2-chlorophenyl)methyl][(2-methoxyphenyl)methyl]amine
• AKOS000230257
• 1-(2-chlorophenyl)-N-(2-methoxybenzyl)methanamine
• STL115202

• MDL： MFCD04555653
• Inchi： 1S/C15H16ClNO/c1-18-15-9-5-3-7-13(15)11-17-10-12-6-2-4-8-14(12)16/h2-9,17H,10-11H2,1H3
• InChI Key： RYMKQWGZWMFKJW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNCC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 261.0920418g/mol
• Monoisotopic Mass: 261.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 21.3Ų